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Compound of Interest

Compound Name:
Trimethoxy(3,3,3-

trifluoropropyl)silane

Cat. No.: B1583756 Get Quote

In-Depth Technical Guide: Trimethoxy(3,3,3-
trifluoropropyl)silane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trimethoxy(3,3,3-
trifluoropropyl)silane, a key organosilane compound utilized in a variety of scientific and

industrial applications. This document details its fundamental chemical properties, and

summarizes its primary applications.

Core Compound Data
Trimethoxy(3,3,3-trifluoropropyl)silane is a fluorinated silane coupling agent. The

incorporation of a trifluoropropyl group imparts unique properties, such as hydrophobicity and

stability, making it a valuable reagent in surface modification and materials science.
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Property Value Reference

CAS Number 429-60-7 [1][2][3]

Molecular Weight 218.25 g/mol [1][2][3][4]

Molecular Formula C6H13F3O3Si [1][2][5]

Synonyms

3,3,3-Trifluoropropyl-

trimethoxysilane, 1,1,1-

Trifluoro-3-

(trimethoxysilyl)propane

[1]

Physicochemical Properties
A summary of the key physicochemical properties of trimethoxy(3,3,3-trifluoropropyl)silane
is presented below. These properties are critical for its application in forming stable and

functionalized surfaces.

Property Value

Appearance Colorless transparent liquid

Purity >98.0% (GC)

Boiling Point 144 °C

Density 1.142 g/cm³

Flash Point 38 °C

Refractive Index 1.355 ± 0.005 (20°C)

Applications and Experimental Uses
Trimethoxy(3,3,3-trifluoropropyl)silane is predominantly used as a coupling agent and a

surface modifier. Its trifluoropropyl group provides a low surface energy, hydrophobic, and

oleophobic character to the treated substrates.

Key Applications Include:
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Hydrophobic and Oleophobic Coatings: Used to prepare water- and oil-repellent surfaces on

a variety of materials including glass, metal, and ceramics.

Adhesion Promotion: Acts as a coupling agent to improve the adhesion between organic

resins and inorganic substrates.

Anti-Fouling Surfaces: The low surface energy imparted by the fluorinated group helps in

preventing the adhesion of biological materials and other contaminants.[5]

Protective Coatings: It is used to protect culturally significant items, masonry, and wood from

environmental degradation.[5]

While this compound is a staple in materials science, its direct role in signaling pathways or

drug development is not prominently documented in publicly available literature. Its utility in the

biomedical field is primarily centered on the surface modification of implants and diagnostic

devices to enhance their biocompatibility and performance.

Logical Relationship of Application
The following diagram illustrates the logical flow from the compound's core properties to its

primary applications.

Trimethoxy(3,3,3-trifluoropropyl)silane Hydrolysis and Condensation Formation of Silanol Groups Reaction with Substrate Hydroxyl Groups Self-Assembled Monolayer (SAM) Formation Hydrophobic & Oleophobic Surface

Click to download full resolution via product page

Caption: Logical workflow from silane to functional surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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